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Compound of Interest

Compound Name: 2-Pentyne

Cat. No.: B165424 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties

of 2-pentyne (C₅H₈), an alkyne of interest in various chemical syntheses. The following

sections detail its key thermodynamic parameters, the experimental methodologies used for

their determination, and a generalized workflow for these experimental processes.

Core Thermodynamic Data
The thermodynamic properties of 2-pentyne are crucial for understanding its stability, reactivity,

and behavior in chemical reactions. The following tables summarize the key quantitative data

available for 2-pentyne in its gaseous state.

Table 1: Standard Molar Enthalpy, Gibbs Free Energy of Formation, and Entropy of 2-Pentyne
(Gas Phase, 298.15 K)
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Thermodynamic
Property

Symbol Value Units

Standard Molar

Enthalpy of Formation
ΔfH°gas 128.90 ± 2.10[1] kJ/mol

Standard Molar Gibbs

Free Energy of

Formation

ΔfG° 194.02[1] kJ/mol

Standard Molar

Entropy
S° 323.09 J/mol·K

Table 2: Molar Heat Capacity (Cp) of Gaseous 2-Pentyne at Constant Pressure and Various

Temperatures[2][3]
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Temperature (K) Molar Heat Capacity (Cp,gas) (J/mol·K)

50 44.15

100 57.16

150 67.94

200 77.88

273.15 93.74

298.15 99.59

300 100.03

400 123.79

500 145.57

600 164.39

700 180.55

800 194.50

900 206.58

1000 217.06

1100 226.1

1200 234.0

1300 240.8

1400 246.8

1500 251.9

Table 3: Phase Change and Other Thermodynamic Properties of 2-Pentyne
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Property Value Units

Boiling Point 56-57[1] °C

Enthalpy of Vaporization (at

boiling point)
30.8[3] kJ/mol

Experimental Protocols for Thermodynamic
Parameter Determination
The determination of the thermodynamic properties of 2-pentyne relies on established

experimental techniques. While specific, detailed protocols for this individual compound are not

readily available, the following outlines the standard methodologies employed for alkynes and

other hydrocarbons. The data presented in this guide are primarily based on the

comprehensive work of Wagman, Kilpatrick, et al. in 1945, which established thermodynamic

data for acetylene hydrocarbons up to pentynes.[2][3]

Determination of Enthalpy of Formation (ΔfH°)
The standard enthalpy of formation of organic compounds like 2-pentyne is typically

determined indirectly through combustion calorimetry.

Sample Preparation: A precise mass of high-purity 2-pentyne is placed in a sample holder

within a combustion bomb.

Combustion: The bomb is filled with high-pressure oxygen and sealed. The sample is then

ignited, and the complete combustion of 2-pentyne to carbon dioxide and water occurs.

Calorimetry: The combustion bomb is submerged in a known mass of water in a calorimeter.

The heat released by the combustion reaction is absorbed by the bomb and the surrounding

water, causing a temperature increase.

Temperature Measurement: The temperature change of the water is meticulously measured

using a high-precision thermometer.

Calculation: The heat of combustion is calculated from the temperature rise and the heat

capacity of the calorimeter system. The standard enthalpy of formation is then derived using
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Hess's law, by combining the experimental heat of combustion with the known standard

enthalpies of formation of the combustion products (CO₂ and H₂O).

Determination of Heat Capacity (Cp)
The heat capacity of gaseous 2-pentyne is determined using flow calorimetry.

Gas Flow: A steady stream of gaseous 2-pentyne is passed through a calorimeter at a

precisely controlled flow rate.

Heating: The gas is heated by a known amount of electrical energy from a heating element

within the calorimeter.

Temperature Measurement: The temperature of the gas is measured before and after the

heating element using precision thermometers.

Calculation: The heat capacity at constant pressure (Cp) is calculated from the mass flow

rate, the energy input, and the measured temperature difference. To obtain data over a range

of temperatures, the experiment is repeated at different inlet gas temperatures.

Determination of Enthalpy of Vaporization (ΔvapH°)
The enthalpy of vaporization can be determined from vapor pressure measurements at

different temperatures.

Vapor Pressure Measurement: The vapor pressure of liquid 2-pentyne is measured at

various temperatures using a static or dynamic method. In the static method, the pressure of

the vapor in equilibrium with the liquid is measured directly. In the dynamic method, the

boiling point of the liquid is measured at different externally controlled pressures.

Data Analysis: The Clausius-Clapeyron equation, which relates vapor pressure, temperature,

and enthalpy of vaporization, is then used to determine the ΔvapH°. A plot of the natural

logarithm of vapor pressure versus the inverse of the absolute temperature yields a straight

line with a slope equal to -ΔvapH°/R, where R is the ideal gas constant.

Determination of Entropy (S°)
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The standard entropy of a substance is determined by measuring the heat capacity at various

temperatures down to near absolute zero and integrating.

Low-Temperature Heat Capacity Measurement: The heat capacity of solid 2-pentyne is

measured as a function of temperature from as low a temperature as possible up to its

melting point.

Enthalpy of Fusion Measurement: The enthalpy of fusion (melting) is measured at the

melting point.

Liquid-Phase Heat Capacity Measurement: The heat capacity of liquid 2-pentyne is

measured from the melting point to the boiling point.

Enthalpy of Vaporization Measurement: The enthalpy of vaporization is measured at the

boiling point.

Gas-Phase Heat Capacity Measurement: The heat capacity of gaseous 2-pentyne is

measured at and above the boiling point.

Calculation: The absolute entropy at a given temperature (e.g., 298.15 K) is calculated by

summing the entropy changes for each heating interval and phase transition from 0 K to the

desired temperature, using the third law of thermodynamics which states that the entropy of

a perfect crystal at absolute zero is zero.

Visualized Experimental Workflow
The following diagram illustrates the general experimental workflow for determining the key

thermodynamic properties of a compound like 2-pentyne.
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Caption: Experimental workflow for determining thermodynamic properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b165424?utm_src=pdf-body-img
https://www.benchchem.com/product/b165424?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165424?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Vapor Pressure Testing: A Comprehensive Guide - zeal [zealinstruments.com]

2. (PDF) Heats, Equilibrium Constants, and Free Energies of [research.amanote.com]

3. asmedigitalcollection.asme.org [asmedigitalcollection.asme.org]

To cite this document: BenchChem. [Thermodynamic Properties of 2-Pentyne: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165424#thermodynamic-properties-of-2-pentyne]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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